Cas no 66179-51-9 (L-Leucinamide, N-[(phenylmethoxy)carbonyl]glycyl-N-hydroxy-)

• Product Name: L-Leucinamide, N-[(phenylmethoxy)carbonyl]glycyl-N-hydroxy-
• CAS No: 66179-51-9
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 396719
• PubChem ID: 71375175
• Update Time: 2025-04-19

L-Leucinamide, N-[(phenylmethoxy)carbonyl]glycyl-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide, N-[(phenylmethoxy)carbonyl]glycyl-N-hydroxy-
• benzyl N-[2-[[(2S)-1-(hydroxyamino)-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]carbamate
• N-[(Benzyloxy)carbonyl]glycyl-N-hydroxy-L-leucinamide
• 66179-51-9
• BDBM50474098
• CHEMBL2372510
• DTXSID80797926

• Inchi： 1S/C16H23N3O5/c1-11(2)8-13(15(21)19-23)18-14(20)9-17-16(22)24-10-12-6-4-3-5-7-12/h3-7,11,13,23H,8-10H2,1-2H3,(H,17,22)(H,18,20)(H,19,21)/t13-/m0/s1
• InChI Key： CZMVESRDLDYWMU-ZDUSSCGKSA-N
• SMILES： O=C([C@H](CC(C)C)NC(CNC(=O)OCC1C=CC=CC=1)=O)NO

Computed Properties

• Exact Mass: 337.16389
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.76